Cas no 15221-61-1 (2-(4-Bromophenyl)-N,N-dimethylethanamine)
15221-61-1 structure
Product Name:2-(4-Bromophenyl)-N,N-dimethylethanamine
CAS No:15221-61-1
MF:C10H14BrN
MW:228.128861904144
MDL:MFCD14705064
CID:1024103
PubChem ID:10751802
Update Time:2025-04-20
2-(4-Bromophenyl)-N,N-dimethylethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Bromophenyl)-N,N-dimethylethanamine
- 2-(4-Bromophenyl)-N,N-dimethylethamine
- 2-(4-bromophenyl)-N,N-dimethylethylamine
- 4-bromo-(2-(dimethylamino)ethyl)benzene
- 4-bromo-N,N-dimethylphenethylamine
- AK101742
- ANW-62716
- CHEBI:590083
- CHEMBL476748
- CTK8B9565
- KB-21902
- p-Bromphenethyl-N,N-dimethylamin
- SureCN1239197
- DTXSID10444395
- RWCMKTSVOYKLQY-UHFFFAOYSA-N
- Benzeneethanamine, 4-bromo-N,N-dimethyl-
- EN300-205800
- CS-0447257
- 4-bromophenethyl dimethylamine
- BDBM50262997
- 15221-61-1
- DA-09965
- 2-(4-Bromophenyl)-N,N-dimethylethan-1-amine
- AKOS016004309
- N,N-Dimethyl-2-(4-bromophenyl)ethylamine
- A1-18929
- SCHEMBL1239197
- AM86646
- [2-(4-bromophenyl)ethyl]dimethylamine
-
- MDL: MFCD14705064
- Inchi: 1S/C10H14BrN/c1-12(2)8-7-9-3-5-10(11)6-4-9/h3-6H,7-8H2,1-2H3
- InChI Key: RWCMKTSVOYKLQY-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CCN(C)C
Computed Properties
- Exact Mass: 227.03096g/mol
- Monoisotopic Mass: 227.03096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- Color/Form: No date available
- Density: 1.5±0.1 g/cm3
- Melting Point: No date available
- Boiling Point: 310.1±37.0 °C at 760 mmHg
- Flash Point: 141.3±26.5 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2-(4-Bromophenyl)-N,N-dimethylethanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4-Bromophenyl)-N,N-dimethylethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B804443-10mg |
2-(4-Bromophenyl)-n,n-dimethylethanamine |
15221-61-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B804443-50mg |
2-(4-Bromophenyl)-n,n-dimethylethanamine |
15221-61-1 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | B804443-100mg |
2-(4-Bromophenyl)-n,n-dimethylethanamine |
15221-61-1 | 100mg |
$ 275.00 | 2022-06-06 | ||
| Parkway Scientific | YB-310-1g |
2-(4-Bromophenyl)-N,N-dimethylethylamine |
15221-61-1 | > 95% | 1g |
$395 | 2023-04-12 | |
| Parkway Scientific | YB-310-3g |
2-(4-Bromophenyl)-N,N-dimethylethylamine |
15221-61-1 | > 95% | 3g |
$950 | 2023-04-12 | |
| Enamine | EN300-205800-0.05g |
[2-(4-bromophenyl)ethyl]dimethylamine |
15221-61-1 | 0.05g |
$182.0 | 2023-09-16 | ||
| Enamine | EN300-205800-0.1g |
[2-(4-bromophenyl)ethyl]dimethylamine |
15221-61-1 | 0.1g |
$272.0 | 2023-09-16 | ||
| Enamine | EN300-205800-0.25g |
[2-(4-bromophenyl)ethyl]dimethylamine |
15221-61-1 | 0.25g |
$389.0 | 2023-09-16 | ||
| Enamine | EN300-205800-0.5g |
[2-(4-bromophenyl)ethyl]dimethylamine |
15221-61-1 | 0.5g |
$613.0 | 2023-09-16 | ||
| Enamine | EN300-205800-1.0g |
[2-(4-bromophenyl)ethyl]dimethylamine |
15221-61-1 | 1g |
$0.0 | 2023-06-08 |
2-(4-Bromophenyl)-N,N-dimethylethanamine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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